Cas no 693-05-0 (3-(Methylamino)propanenitrile)

• Product name: 3-(Methylamino)propanenitrile
• CAS No: 693-05-0
• MF: C₄H₈N₂
• MW: 84.1197204589844
• MDL: MFCD00001954
• CID: 39553
• PubChem ID: 69656

3-(Methylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)propanenitrile
• (2-Cyanoethyl)methyl amine
• (Methylamino)propionitrile
• 3-(methylamino)-propanenitril
• 3-(methylamino)-propionitril
• 3-(n-methylamino)propionitrile
• ai3-26057
• 3-(Methylamino)propionitrile
• 3-(methyl amino)-propionitrile
• 3-(Methylamino)-prop
• 3-(Methylamino)-propanenitrile
• 3-Methyl aminopropionitrile
• N-Methyl-b-alaninenitrile
• N-Methyl-beta-alaninenitrile
• 3-Methylaminopropionitrile
• Propanenitrile, 3-(methylamino)-
• Propionitrile, 3-(methylamino)-
• N-(2-Cyanoethyl)methylamine
• (2-Cyanoethyl)methylamine
• N-(beta-Cyanoethyl)methylamine
• beta-(Methylamino)propionitrile
• N-Methyl-beta-aminopropionitrile
• beta-Methylaminopropionitril [German]
• BRN 1699160
• BB 0256572
• CS-W011357
• F0001-1800
• J-640316
• Q-100777
• EN300-17544
• NSC-8399
• N-Methyl-beta-alanine nitrile
• beta-N-methylaminopropionitrile
• InChI=1/C4H8N2/c1-6-4-2-3-5/h6H,2,4H2,1H
• GS-3088
• 693-05-0
• NSC 8399
• N-methyl-(2-cyanoethyl)amine
• N-methyl-N-beta-cyanoethylamine
• DTXSID8061004
• N-methyl-N-(2-cyanoethyl)amine
• SY005346
• M2312
• N-methyl-N-(beta-cyanoethyl)amine
• beta-Methylaminopropionitril
• NSC8399
• .beta.-Methylaminopropionitrile
• N-Methyl-.beta.-alaninenitrile
• b-methylaminopropionitrile
• AKOS000118785
• FT-0671462
• 3-(Methylamino)propionitrile, 98%
• NS00036827
• N-(2-cyanoethyl)-N-methylamine
• N-Methyl-A-alaninenitrile
• Z56951158
• EINECS 211-740-0
• N-(.beta.-Cyanoethyl)methylamine
• 3-(Methylamino)propanenitrile #
• .beta.-(Methylamino)propionitrile
• FT-0632819
• 3-methylamino-propionitrile
• N-methyl-N-(b-cyanoethyl)amine
• N-.beta.-Cyanoethylmethylamine
• J-800319
• N-Methyl-.beta.-aminopropionitrile
• MFCD00001954
• 3-04-00-01264 (Beilstein Handbook Reference)
• BBL011478
• Propionitrile, 3-(methylamino)-(6CI,7CI,8CI)
• FM00044
• 211-740-0
• DB-055253
• STL146590
• DTXCID0046488
• ethane, 1-cyano-2-methylamino-

• MDL： MFCD00001954
• Inchi： 1S/C4H8N2/c1-6-4-2-3-5/h6H,2,4H2,1H3
• InChI Key： UNIJBMUBHBAUET-UHFFFAOYSA-N
• SMILES： N([H])(C([H])([H])[H])C([H])([H])C([H])([H])C#N
• BRN： 1699

Computed Properties

• Exact Mass: 84.06870
• Monoisotopic Mass: 84.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 59.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 35.8
• Surface Charge: 0

Experimental Properties

• Color/Form: Yellow transparent liquid
• Density: 0.899 g/mL at 25 °C(lit.)
• Melting Point: -21
• Boiling Point: 81°C/24mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.432(lit.)
• PSA: 35.82000
• LogP: 0.51038
• Solubility: Not determined

3-(Methylamino)propanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21-36/37/38
• Safety Instruction： S26-S36/37-S37/39
• RTECS：TZ4910000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：S26;S37/39

3-(Methylamino)propanenitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-(Methylamino)propanenitrile

3-(Methylamino)propanenitrile: A Comprehensive Overview

3-(Methylamino)propanenitrile (CAS No. 693-05-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as methylaminopropionitrile, has garnered attention due to its unique chemical properties and potential for further functionalization. Recent studies have highlighted its role in the synthesis of biologically active molecules and advanced materials.

The molecular structure of 3-(Methylamino)propanenitrile consists of a nitrile group (-CN) attached to a propane chain, with a methylamino (-NMe2) group at the third position. This arrangement confers the compound with both nucleophilic and electrophilic reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its use in the development of novel drugs, particularly in the design of kinase inhibitors and other bioactive agents.

Recent advancements in synthetic chemistry have led to more efficient methods for producing methylaminopropionitrile. For instance, studies published in 2023 have demonstrated the use of catalytic asymmetric synthesis to obtain enantiomerically enriched variants of this compound. Such approaches not only enhance yield but also improve the stereochemical control, which is crucial for applications in drug discovery.

In terms of applications, 3-(Methylamino)propanenitrile has been employed as a building block in the construction of complex molecules with therapeutic potential. For example, it has been used in the synthesis of analogs targeting cancer-related kinases, such as Aurora kinases and CDKs (Cyclin-Dependent Kinases). These studies underscore its importance as a key intermediate in medicinal chemistry.

Beyond pharmaceuticals, methylaminopropionitrile has also found utility in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been explored in recent agricultural studies. Researchers have reported that derivatives of this compound exhibit potent activity against various pests and weeds, offering new avenues for sustainable crop protection.

The environmental impact of 3-(Methylamino)propanenitrile has also been a topic of interest in recent years. Studies conducted in 2023 have evaluated its biodegradation pathways and toxicity profiles under different environmental conditions. These findings are critical for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 3-(Methylamino)propanenitrile (CAS No. 693-05-0) is a multifaceted compound with wide-ranging applications across diverse industries. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as an essential tool for researchers and industry professionals alike.